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Compound of Interest

Compound Name: 1,2-Butadiene

Cat. No.: B1212224

Essential Safety and Handling Guide for 1,2-
Butadiene

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with 1,2-Butadiene. Given its hazardous properties, strict adherence to
these protocols is essential to ensure a safe research environment.

Hazard Summary

1,2-Butadiene is an extremely flammable liquefied gas that poses significant physical and
health hazards.[1][2][3][4] It can form explosive mixtures with air, and its vapors may travel to
an ignition source and flash back.[2] As a gas stored under pressure, containers may explode
when heated.[1][2][3][4] The gas is heavier than air and can displace oxygen, leading to rapid
suffocation.[2][3] Direct contact with the liquefied gas can cause frostbite.[5][6]

Table 1: Physical and Safety Properties of 1,2-Butadiene
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Property Value

Physical State Gas / Liquefied Gas[1][7]
Boiling Point 10.8°C[1]

Lower Explosion Limit 2%[1]

Upper Explosion Limit 12%J[1]

No specific limits were found for 1,2-Butadiene.
For the related isomer, 1,3-Butadiene, the
OSHA Permissible Exposure Limit (PEL) is 1
Occupational Exposure Limits ppm (8-hour TWA) and the Short-Term
Exposure Limit (STEL) is 5 ppm (15-minute
period).[8][9][10] These should be used as a

conservative guideline.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 1,2-Butadiene to ensure the
appropriate level of PPE is used. All PPE must be inspected for integrity before each use.[1]

Eye and Face Protection

e Required: Tightly fitting safety goggles with side-shields, conforming to EN 166 (EU) or
NIOSH (US) standards, are mandatory to protect against splashes of the liquefied gas.[1][5]

Skin and Body Protection

o Protective Clothing: Wear fire/flame resistant and antistatic protective clothing.[1][3][5] This is
critical due to the extreme flammability of the substance.

e Gloves: Wear chemically impermeable gloves.[1][5] Selecting the correct glove material is
crucial, as resistance to butadiene varies significantly. Breakthrough times should be
confirmed with the glove manufacturer.

Table 2: General Glove Material Compatibility for Butadiene
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Glove Material Chemical Resistance Rating
Natural Rubber Poor

Neoprene Fair

Nitrile Poor

Polyvinyl Alcohol (PVA) Recommended (for similar chemicals)
Viton® Recommended (for similar chemicals)

Source: SKS Science Products[11], OSHA[12] Note: The ratings are for "Butadiene." Given the
"Poor" to "Fair" ratings for common lab gloves, specialized materials like Polyvinyl Alcohol
(PVA) or Viton® should be considered. Always consult the manufacturer's specific chemical
resistance data.

Respiratory Protection

o Standard Operations: Work must be conducted in a well-ventilated area, preferably within a
certified chemical fume hood, to maintain exposure below occupational limits.[1][2]

o Above Exposure Limits: If exposure limits are exceeded or symptoms of irritation occur, a
full-face respirator with appropriate cartridges or a self-contained breathing apparatus
(SCBA) must be used.[1][2][5]

» Emergencies: An SCBA is required for firefighting and responding to large spills or leaks.[1]

[7]

Operational Plan: Safe Handling Protocol

The following workflow outlines the necessary steps for safely handling 1,2-Butadiene in a
laboratory setting.
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Caption: Safe Handling Workflow for 1,2-Butadiene.
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Procedural Steps

e Preparation:

[e]

Before starting, ensure all personnel are trained on the hazards of 1,2-Butadiene.

o

Verify that engineering controls, such as the chemical fume hood and ventilation systems,
are functioning correctly.[2][7]

o

Ground all equipment to prevent static discharge, a potential ignition source.[2]

[¢]

Ensure a Class B fire extinguisher (or one suitable for flammable gas) is accessible.[1]

[¢]

Don all required PPE as specified above.
e Handling:

o Handle 1,2-Butadiene exclusively within a chemical fume hood to minimize inhalation
exposure.[1]

o Use only non-sparking tools and explosion-proof equipment.[1][7]
o Keep containers away from heat, sparks, open flames, and hot surfaces.[1][3]
o Prevent backflow into the cylinder.

o When not in use, ensure the container valve is tightly closed and the cylinder is stored in a
cool, dry, well-ventilated area away from incompatible materials.[1]

e Emergency Response (Leak or Spill):

o

Leaking Gas Fire: DO NOT EXTINGUISH a leaking gas fire unless the leak can be
stopped safely.[1][2][3][4]

o

Leak without Fire: Immediately evacuate the area and eliminate all ignition sources.[1][5]

[¢]

Stay upwind of the leak.[1][5]

[¢]

If it is safe to do so, stop the flow of gas.[3]
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o Ventilate the area to disperse the gas.

Disposal Plan

All waste materials must be treated as hazardous. Do not dispose of 1,2-Butadiene in drains

or the environment.[1]
o Chemical Waste:

o Unused 1,2-Butadiene and residue must be disposed of through a licensed chemical
destruction facility or by controlled incineration with flue gas scrubbing.[1]

o Do not mix with other waste streams.[3]
e Contaminated Materials:

o Any materials that come into contact with 1,2-Butadiene (e.g., gloves, absorbent pads)
should be collected in a suitable, sealed container.

o Label the container clearly as hazardous waste.
o Empty Containers:

o Pressurized gas cylinders, even when "empty,” contain residual gas and remain
hazardous.

o Handle uncleaned, empty containers in the same manner as full ones.[3]

o Return cylinders to the supplier for proper handling and refilling. Do not attempt to refill or
dispose of the cylinder yourself.

Regulatory Compliance: All disposal activities must be conducted in strict accordance with all
applicable local, regional, and national regulations.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

